![molecular formula C15H11ClN2OS B1608815 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline CAS No. 87378-88-9](/img/structure/B1608815.png)
2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline
Overview
Description
2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline is a useful research compound. Its molecular formula is C15H11ClN2OS and its molecular weight is 302.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methods and Chemical Analysis
A study by Besharati-Seidani et al. (2016) reports the efficient synthesis of 2-phenyl-3-substituted furo/thieno[2,3-b]quinoxaline derivatives from 2-chloro-3-(methylthio)quinoxaline. This synthesis involves Sonogashira coupling, iodocyclization, and subsequent palladium-catalyzed cross-coupling reactions, demonstrating a versatile approach to creating complex quinoxaline derivatives with potential for further chemical and biological applications (Besharati-Seidani et al., 2016).
Anticancer Applications
In the realm of anticancer research, Othman et al. (2019) synthesized a series of new thiophene-quinoline derivatives, evaluating their anticancer activity against various human cancer cell lines. These studies offer insights into the therapeutic potential of quinoxaline derivatives in cancer treatment, highlighting the importance of structural modifications for enhancing anticancer efficacy (Othman et al., 2019).
Corrosion Inhibition
Adardour et al. (2013) investigated the corrosion inhibition properties of 7-chloro-2-(4-methoxyphenyl)thieno(3.2-b)quinoxaline for mild steel in hydrochloric acid. The study found significant inhibition efficiency, indicating the potential of quinoxaline derivatives as effective corrosion inhibitors in acidic environments (Adardour et al., 2013).
Properties
IUPAC Name |
2-chloro-3-(4-methoxyphenyl)sulfanylquinoxaline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2OS/c1-19-10-6-8-11(9-7-10)20-15-14(16)17-12-4-2-3-5-13(12)18-15/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJQQZGLVLLEYSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SC2=NC3=CC=CC=C3N=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380633 |
Source
|
| Record name | 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
87378-88-9 |
Source
|
| Record name | 2-Chloro-3-[(4-methoxyphenyl)thio]quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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